Cas no 18715-52-1 (1H-Imidazole, monobenzoate)

1H-Imidazole, monobenzoate structure
1H-Imidazole, monobenzoate structure
Product Name:1H-Imidazole, monobenzoate
CAS No:18715-52-1
MF:C10H10N2O2
MW:190.198602199554
CID:96104
PubChem ID:69405126
Update Time:2025-04-18

1H-Imidazole, monobenzoate Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, monobenzoate
    • benzoic acid,1H-imidazole
    • Benzoic acid--1H-imidazole (1/1)
    • 18715-52-1
    • SCHEMBL5323571
    • DTXSID50740449
    • Inchi: 1S/C7H6O2.C3H4N2/c8-7(9)6-4-2-1-3-5-6;1-2-5-3-4-1/h1-5H,(H,8,9);1-3H,(H,4,5)
    • InChI Key: GHTDJAAAAJNCLS-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1)=O.N1C=NC=C1

Computed Properties

  • Exact Mass: 190.074227566g/mol
  • Monoisotopic Mass: 190.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66Ų
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